Cas no 81402-04-2 (6-(Chloromethyl)naphthalene-1,4-dione)

• Product name: 6-(Chloromethyl)naphthalene-1,4-dione
• CAS No: 81402-04-2
• MF: C₁₁H₇O₂Cl
• MW: 206.625
• CID: 2803047
• PubChem ID: 12777016

6-(Chloromethyl)naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID80509581
• 81402-04-2
• CHEMBL161961
• 6-(Chloromethyl)naphthalene-1,4-dione
• 6-Chloromethyl-[1,4]naphthoquinone
• DTXCID60460388

• Inchi： InChI=1S/C11H7ClO2/c12-6-7-1-2-8-9(5-7)11(14)4-3-10(8)13/h1-5H,6H2
• InChI Key： VWEIMPVXPBVRQD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 206.0134572g/mol
• Monoisotopic Mass: 206.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų